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Compound of Interest

Compound Name: Dicyclopropylamine

Cat. No.: B1602253

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available safety and
handling information for dicyclopropylamine. However, a complete Material Safety Data
Sheet (MSDS) for dicyclopropylamine is not readily available in the public domain. Therefore,
this guide also includes safety data for the structurally related compound, cyclopropylamine, for
comparative and cautionary purposes. All personnel handling dicyclopropylamine must
exercise extreme caution and adhere to rigorous safety protocols suitable for a research
chemical with incomplete hazard data.

Introduction

Dicyclopropylamine, also known as N-cyclopropylcyclopropanamine, is a secondary amine
with the chemical formula CeH11N. It and its hydrochloride salt are of interest in medicinal
chemistry and pharmaceutical development.[1] Due to the limited availability of comprehensive
safety data, a thorough understanding of its potential hazards, based on available information
and comparison with related compounds, is critical for safe handling in a laboratory setting.

Known Information for Dicyclopropylamine and its
Hydrochloride Salt

While a full MSDS is not available, some key data for dicyclopropylamine and its
hydrochloride salt have been identified.
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Physical and Chemical Properties

A summary of the known physical and chemical properties for dicyclopropylamine and its

hydrochloride salt is presented in Table 1.

Table 1: Physical and Chemical Properties of Dicyclopropylamine and Dicyclopropylamine

Hydrochloride
Dicyclopropylamin  Dicyclopropylamin
Property . Source(s)
e e Hydrochloride
CAS Number 73121-95-6 246257-69-2 [2][3]
Molecular Formula CeH11N CeH12CIN [4]
Molecular Weight 97.16 g/mol 133.62 g/mol [4]
) - White to off-white
Physical Form Not specified ] ) [1]
crystalline solid
Boiling Point 136 °C Not available
Flash Point 19°C Not available
- - Soluble in water and
Solubility Not specified [1]

polar organic solvents

Hazard Information for Dicyclopropylamine

Hydrochloride

The hydrochloride salt of dicyclopropylamine has the following hazard and precautionary

statements associated with it:

e Hazard Statements:

o H302: Harmful if swallowed.[5]

o H315: Causes skin irritation.[5]

o H319: Causes serious eye irritation.[5]
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o H335: May cause respiratory irritation.[5]

o Precautionary Statements:
o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[5]

Like many amines, it is advised to handle dicyclopropylamine hydrochloride with care as it
may cause irritation to the skin, eyes, and respiratory tract.[1]

Comparative Safety Data: Cyclopropylamine

Due to the limited safety data for dicyclopropylamine, the comprehensive data for the primary
amine, cyclopropylamine, is provided below for reference. It is crucial to assume that
dicyclopropylamine may exhibit similar or more pronounced hazards.

Physical and Chemical Properties of Cyclopropylamine

Table 2: Physical and Chemical Properties of Cyclopropylamine

Property Value Source(s)
CAS Number 765-30-0

Molecular Formula CsHsN [6]
Molecular Weight 57.09 g/mol [7]

Colorless, hygroscopic liquid
Appearance ] ) [8]
with an amine odor

Boiling Point 49-50 °C 9]
Flash Point -25 °C [10]
Autoignition Temperature 275 °C [10]
Specific Gravity 0.824 g/mL at 25 °C [8]
Vapor Pressure 241.295 mmHg @ 20 °C [8]
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Toxicity Data for Cyclopropylamine

Table 3: Acute Toxicity of Cyclopropylamine

Route Species Value Source(s)

Oral Rat LD50 = 445 mg/kg [7]

H302: Harmful if swallowed.[7]

H312: Harmful in contact with skin.

H314: Causes severe skin burns and eye damage.[7]

H332: Harmful if inhaled.

Fire and Explosion Hazards of Cyclopropylamine

Cyclopropylamine is an extremely flammable liquid and vapor. Vapors may form explosive
mixtures with air and can travel a considerable distance to an ignition source.[8]

Table 4: Fire and Explosion Data for Cyclopropylamine
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Parameter Value Source(s)
Flash Point -25 °C [10]
Autoignition Temperature 275 °C [10]

Flammability

Highly flammable liquid and

vapor

[7]

Explosion Hazard

Severe explosion hazard when
vapor is exposed to flame or

spark

[8]

Hazardous Combustion

Products

Carbon oxides (CO, COz),
Nitrogen oxides (NOX)

[71(8]

Extinguishing Media

Foam, dry chemical powder,
carbon dioxide.[8] Water spray
can be used to cool

containers.[7]

First Aid Measures for Cyclopropylamine

Table 5: First Aid Procedures for Cyclopropylamine Exposure
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Exposure Route Procedure Source(s)

Remove victim to fresh air. If
) not breathing, give artificial
Inhalation o ) ) [7]
respiration. Seek immediate

medical attention.

Immediately flush skin with
plenty of water for at least 15

Skin Contact minutes while removing [718]
contaminated clothing. Seek

immediate medical attention.

Immediately flush eyes with
plenty of water for at least 15

Eye Contact minutes, lifting upper and [7]
lower eyelids. Seek immediate

medical attention.

Do NOT induce vomiting.

Rinse mouth with water. Never
Ingestion give anything by mouth to an [7]

unconscious person. Seek

immediate medical attention.

Handling and Storage of Cyclopropylamine

o Handling: Wear appropriate personal protective equipment (PPE).[7] Use only in a well-
ventilated area or under a chemical fume hood.[6] Keep away from heat, sparks, and open
flames.[7] Ground and bond containers and receiving equipment. Use non-sparking tools.

o Storage: Store in a cool, dry, well-ventilated, flame-proof area.[8] Keep containers tightly
closed.[6] Store away from incompatible materials such as oxidizing agents, acids, acid
chlorides, and acid anhydrides.[8]

Personal Protective Equipment (PPE) for
Cyclopropylamine
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Table 6: Recommended Personal Protective Equipment for Handling Cyclopropylamine

Protection Type Recommendation Source(s)

Tightly fitting safety goggles or
Eye/Face Protection S ] 9 ¥ 9098
a face shield.

Chemical-resistant gloves
(e.g., PVC), overalls, and

Skin Protection safety footwear. A PVC apron [8]
or protective suit may be

required for severe exposure.

Use in a well-ventilated area.

For emergencies or high
Respiratory Protection concentrations, a self-

contained breathing apparatus

(SCBA) is necessary.

Experimental Protocols and Workflows

Due to the lack of specific experimental protocols for dicyclopropylamine in the search
results, this section provides a general workflow for handling research chemicals with limited
safety information and a procedure for responding to chemical spills.

Logical Workflow for Handling a Research Chemical
with Limited Safety Data

The following diagram outlines a logical workflow for safely handling a chemical such as
dicyclopropylamine where comprehensive safety data is unavailable.
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Preparation Phase

Start: New Chemical Handling

Assess Available
Safety Information

Y

Source MSDS/Safety Data
(e.g., Cyclopropylamine as analog)

\ 4
Develop Standard
Operating Procedure (SOP)

A

Select Appropriate PPE
(Assume High Hazard)
\4

Ensure Spill Kit is
Stocked and Accessible

Execution Phase

A
Prepare Work Area
(Fume Hood, Clear Space)
\ 4
Conduct Experiment
(Small Scale Initially)
y

/

Revise SOP
if needed

i)

Monitor for any
Adverse Reactions/Exposures

Post-Execution Phase
A

Decontaminate Work Area
and Equipment
/

y

Dispose of Waste
(Follow Hazardous Waste Protocols)

A

Document Experiment and
any Safety Observations
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'
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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